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Compound of Interest

Compound Name: Dolasetron-d5

Cat. No.: B15137677 Get Quote

This technical guide provides an in-depth overview of Dolasetron-d5, a stable isotope-labeled

internal standard, for researchers, scientists, and drug development professionals. It covers

commercial sourcing, key technical specifications, and detailed experimental protocols for its

application in analytical assays.

Introduction to Dolasetron-d5
Dolasetron is a selective 5-HT3 receptor antagonist used for the prevention and treatment of

chemotherapy-induced nausea and vomiting.[1] Dolasetron-d5 is a deuterated form of

Dolasetron, where five hydrogen atoms have been replaced by deuterium. This isotopic

labeling makes it an ideal internal standard for quantitative analysis of Dolasetron in biological

matrices using mass spectrometry-based methods. The increased mass of Dolasetron-d5
allows for its clear differentiation from the unlabeled analyte in a mass spectrometer, ensuring

accurate and precise quantification.

Commercial Suppliers of Dolasetron-d5
Several chemical suppliers provide Dolasetron-d5 for research purposes. The following table

summarizes the key information for a prominent supplier.
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Supplier Product Name
Catalog
Number

Molecular
Formula

Molecular
Weight

MedChemExpres

s
Dolasetron-d5 HY-B0750S1 C₁₉H₁₅D₅N₂O₃ 329.40

Technical Data for Dolasetron-d5
The quality and specifications of Dolasetron-d5 are critical for its use as an internal standard.

The following table summarizes typical technical data that researchers should expect from a

commercial supplier, based on standard industry practices for isotopically labeled compounds.

Parameter Specification

Purity (by HPLC) ≥98%

Isotopic Enrichment ≥99% Deuterium incorporation

Chemical Identity Conforms to structure

Appearance White to off-white solid

Solubility Soluble in DMSO and Methanol

Storage -20°C for long-term storage

Experimental Protocols
The primary application of Dolasetron-d5 is as an internal standard in bioanalytical methods

for the quantification of Dolasetron. Below is a detailed, representative protocol for the analysis

of Dolasetron in human plasma using Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS).

Sample Preparation: Protein Precipitation
Thaw human plasma samples and Dolasetron-d5 internal standard (IS) working solution at

room temperature.

Vortex the plasma samples to ensure homogeneity.
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To a 1.5 mL microcentrifuge tube, add 100 µL of the plasma sample.

Add 10 µL of the Dolasetron-d5 IS working solution (e.g., 1 µg/mL in methanol) to the

plasma sample.

Add 300 µL of acetonitrile to precipitate the plasma proteins.

Vortex the mixture for 1 minute.

Centrifuge the tubes at 13,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube for LC-MS/MS analysis.

LC-MS/MS Analysis
Liquid Chromatography (LC) System: A standard HPLC or UPLC system.

Mass Spectrometer (MS): A triple quadrupole mass spectrometer.

Ionization Source: Electrospray Ionization (ESI) in positive mode.

LC Conditions:

Parameter Condition

Column
C18 reverse-phase column (e.g., 2.1 x 50 mm,

1.8 µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient 5% B to 95% B over 5 minutes

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Column Temperature 40°C

MS/MS Conditions:
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The following Multiple Reaction Monitoring (MRM) transitions should be optimized for the

specific instrument used.

Analyte Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

Dolasetron 325.2 168.1 25

Dolasetron-d5 330.2 173.1 25

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for a pharmacokinetic study involving the

quantification of Dolasetron using Dolasetron-d5 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15137677#commercial-suppliers-of-dolasetron-d5-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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